Cas no 39640-52-3 (2-Pyridinecarboxylicacid, 6-methyl-, butyl ester)
39640-52-3 structure
Product Name:2-Pyridinecarboxylicacid, 6-methyl-, butyl ester
CAS No:39640-52-3
MF:C11H15NO2
MW:193.242303133011
CID:314912
PubChem ID:3016100
Update Time:2025-04-19
2-Pyridinecarboxylicacid, 6-methyl-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylicacid, 6-methyl-, butyl ester
- Butyl 6-methylpyridine-2-carboxylate
- EINECS 254-556-6
- DTXSID00192752
- NS00030631
- 39640-52-3
- butyl 6-methylpicolinate
-
- Inchi: 1S/C11H15NO2/c1-3-4-8-14-11(13)10-7-5-6-9(2)12-10/h5-7H,3-4,8H2,1-2H3
- InChI Key: JHBFXWFPYWWMKA-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=C(C)N=1)=O)CCCC
Computed Properties
- Exact Mass: 193.11035
- Monoisotopic Mass: 193.110279
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2
- XLogP3: 2.7
Experimental Properties
- Density: 1.036
- Boiling Point: 291.9°Cat760mmHg
- Flash Point: 130.3°C
- Refractive Index: 1.5
- PSA: 39.19
2-Pyridinecarboxylicacid, 6-methyl-, butyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
39640-52-3 (2-Pyridinecarboxylicacid, 6-methyl-, butyl ester) Related Products
- 5340-88-5(2-Pyridinecarboxylicacid, butyl ester)
- 21908-10-1(Ethyl 6-Formylpyridine-2-carboxylate)
- 39640-51-2(Ethyl 6-methylpyridine-2-carboxylate)
- 15658-60-3(Diethyl 2,6-pyridinedicarboxylate)
- 41337-81-9(Ethyl 6-(hydroxymethyl)pyridine-2-carboxylate)
- 2524-52-9(Ethyl picolinate)
- 21855-16-3(6-(ethoxycarbonyl)pyridine-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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